4-({2-[2,2-Di(1h-indol-3-yl)ethyl]phenyl}amino)-2-methylidene-4-oxobutanoic acid

Specification

• CAS No.: 6941-74-8
• Molecular Formula: C29H25N3O3
• Molecular Weight: 463.5 g/mol
• IUPAC Name: 4-[2-[2,2-bis(1H-indol-3-yl)ethyl]anilino]-2-methylidene-4-oxobutanoic acid
• Standard InChI: InChI=1S/C29H25N3O3/c1-18(29(34)35)14-28(33)32-25-11-5-2-8-19(25)15-22(23-16-30-26-12-6-3-9-20(23)26)24-17-31-27-13-7-4-10-21(24)27/h2-13,16-17,22,30-31H,1,14-15H2,(H,32,33)(H,34,35)
• Standard InChI Key: BXSFLRNPAFZVJD-UHFFFAOYSA-N
• Canonical SMILES: C=C(CC(=O)NC1=CC=CC=C1CC(C2=CNC3=CC=CC=C32)C4=CNC5=CC=CC=C54)C(=O)O

Introduction

4-({2-[2,2-Di(1H-indol-3-yl)ethyl]phenyl}amino)-2-methylidene-4-oxobutanoic acid is a complex organic compound with a molecular formula of C29H25N3O3. It is also known by several synonyms, including 4-((2-(2,2-Di(1H-indol-3-yl)ethyl)phenyl)amino)-2-methylene-4-oxobutanoic acid and NSC38314. This compound is part of a broader class of molecules that incorporate indole rings, which are known for their biological activity and presence in various pharmaceuticals.

Synthesis and Chemical Reactions

The synthesis of 4-({2-[2,2-Di(1H-indol-3-yl)ethyl]phenyl}amino)-2-methylidene-4-oxobutanoic acid typically involves multi-step reactions that require careful control of conditions to ensure the desired stereochemistry and purity. While specific synthesis protocols for this compound are not widely detailed in the literature, similar compounds often involve reactions such as nucleophilic substitutions and condensations.

Research Findings and Future Directions

Given the complexity of 4-({2-[2,2-Di(1H-indol-3-yl)ethyl]phenyl}amino)-2-methylidene-4-oxobutanoic acid, further research is needed to fully understand its biological activity and potential applications. Studies focusing on its interaction with specific enzymes or receptors could provide valuable insights into its therapeutic potential. Additionally, exploring its synthesis and purification methods could improve yield and purity, facilitating more extensive biological evaluations.